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Compound of Interest

Compound Name: ML67-33

Cat. No.: B15587283

ML67-33: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical overview of ML67-33, a selective activator of temperature- and mechano-
sensitive two-pore domain potassium (K2P) channels. This guide covers its mechanism of
action, key experimental data, protocols, and supplier information.

Core Mechanism and Biological Activity

ML67-33 is a small molecule that functions as a potent and reversible activator of specific K2P
channels.[1][2] It directly targets the extracellular C-type gate of these channels, which is a
core component of the channel's gating machinery.[1][3] This mechanism of action is distinct
from other known K2P channel modulators.[1]

The primary targets of ML67-33 are:
e K2P2.1 (TREK-1)

« K2P10.1 (TREK-2)

e K2P4.1 (TRAAK)[1]

By activating these channels, ML67-33 increases potassium currents, which can lead to
membrane hyperpolarization. This activity has shown potential therapeutic applications, for
instance, in mouse models of migraine where it has been observed to alleviate pain symptoms
through the activation of TREK-1/2 currents in trigeminal ganglion sensory neurons. Notably,
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ML67-33 demonstrates specificity within the K2P family, showing no significant effect on more
distantly related members such as K2P5.1 (TASK-2), K2P3.1 (TASK-1), K2P9.1 (TASK-3), and

K2P18.1 (TRESK).[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for ML67-33, compiled from supplier

technical data sheets and primary literature.

Table 1: Physicochemical Properties

Property Value Source(s)
Molecular Weight 374.27 g/mol
Formula C18H17CI2Ns
CAS Number 1443290-89-8
Purity >98% (HPLC) or 99.28% [2]
Solubility Soluble to 100 mM in DMSO
Storage Store at -20°C

Table 2: Biological Activity (ECso Values)
Target Channel Experimental ECso (M) Source(s)

System

Kz2P2.1 (TREK-1) Xenopus oocytes 21.8-294
K2P2.1 (TREK-1) Xenopus oocytes 36.3+1.1 [1]
K2P2.1 (TREK-1) HEK293T cells 9.7+1.2 [1]
K2P10.1 (TREK-2) Xenopus oocytes 30.2
K2P4.1 (TRAAK) Xenopus oocytes 27.3
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Signaling Pathway and Mechanism of Action

The diagram below illustrates the direct activation of K2P channels by ML67-33. The molecule
binds to the extracellular side of the channel, specifically targeting the C-type gate, leading to
channel opening and an increase in potassium ion (K+) efflux.
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Caption: Mechanism of ML67-33 action on K2P channels.

Experimental Protocols

The following are summaries of key experimental protocols used in the characterization of
ML67-33, based on the foundational study by Bagriantsev et al. (2013).[1]
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High-Throughput Functional Screen in Saccharomyces
cerevisiae

This assay was employed for the initial discovery of ML67-33 as a K2P channel activator.

e Yeast Strain:Saccharomyces cerevisiae strain SGY1528, which is deficient in endogenous
potassium uptake systems, was used.

o Expression Plasmids: The yeast was transformed with plasmids to express murine K2P
channels.

e Principle: Yeast growth in a low-potassium medium is dependent on the function of the
expressed K2P channels. Activators of these channels promote yeast growth.

e Assay Procedure:
o Transformed yeast cells were grown in a multi-well plate format.
o Library compounds, including the precursor to ML67-33, were added to the wells.

o Cell viability and growth were quantified using a resazurin-based assay (Alamar Blue),
with fluorescence measured at 560 nm excitation and 590 nm emission.

o Workflow Diagram:
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Caption: High-throughput screening workflow in yeast.
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Electrophysiology in Xenopus Oocytes and HEK293T
Cells

Electrophysiological recordings were used to confirm and quantify the activity of ML67-33 on
K2P channels.

o Expression Systems:
o Xenopus laevis oocytes injected with cRNA encoding the K2P channel of interest.

o Human Embryonic Kidney (HEK) 293T cells transiently transfected with plasmids encoding
the K2P channel.

e Techniques:

o Two-Electrode Voltage Clamp (TEVC) for Oocytes: Oocytes were impaled with two
microelectrodes to measure whole-cell currents in response to voltage steps and the
application of ML67-33.

o Whole-Cell and Excised Patch-Clamp for HEK293T Cells: This technique was used to
measure currents through the K2P channels in either the whole-cell configuration or in
excised membrane patches, the latter demonstrating that ML67-33 acts directly on the
channel without the need for cytosolic components.[1]

o Data Analysis: The current (I) was measured at various concentrations of ML67-33, and the
data were fitted to a modified Hill equation to determine the half-maximal effective
concentration (ECso) and the maximal effect (Emax). The Hill equation used is: | = _min +
(I_max -1_min) /(1 + 10"((LogECso - Log[C]) * H)) where [C] is the concentration of ML67-33
and H is the Hill coefficient.[1]

Supplier and Purchasing Information

ML67-33 is available from several chemical suppliers for research purposes. The following
table provides a summary of some of these suppliers. It is recommended to visit the suppliers’
websites for the most current pricing and availability.

Table 3: Supplier Information
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Supplier Product Number(s) Purity/Formulation Notes
Purity: 99.28%. Available in
MedChemExpress HY-120348 ] N
various quantities.
Purity: 298%. Sold by Tocris
R&D Systems 6886 .
Bioscience.
o Purity: 298% (HPLC). Available
Tocris Bioscience 6886 ) ] )
in multiple sizes.
] Purity: 298%. Provided as a
Cayman Chemical 19998 ) )
crystalline solid.
] Purity: >98%. Available as a
Selleck Chemicals S8616

solid powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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